N-(2,4-difluorophenyl)-3-nitro-4-(1H-1,2,4-triazol-1-yl)benzenecarboxamide

• IUPAC Name: N-(2,4-difluorophenyl)-3-nitro-4-(1,2,4-triazol-1-yl)benzamide
• InChI: InChI=1S/C15H9F2N5O3/c16-10-2-3-12(11(17)6-10)20-15(23)9-1-4-13(14(5-9)22(24)25)21-8-18-7-19-21/h1-8H,(H,20,23)
• InChI Key: IVILGIBWZNQKOI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)NC2=C(C=C(C=C2)F)F)[N+](=O)[O-])N3C=NC=N3
• Molecular Formula: C15H9F2N5O3
• DSSTOX Substance ID: DTXSID701169848
• Molecular Weight: 345.26 g/mol
• CAS RN: 338407-88-8

Description

“2,4-Difluoro-α-(1H-1,2,4-triazolyl)acetophenone” is a molecular scaffold for triazole antifungal medications, for instance, fluconazole, voriconazole, and efinaconazole. It has a difluoroacetophenone that is attached to a triazole unit.

Molecular Structure Analysis

The compound has an empirical formula of C10H7F2N3O and a molecular weight of 223.18.

Physical And Chemical Properties Analysis

The compound is a solid with a molecular weight of 223.18. Its melting point ranges from 103°C to 107°C.

Scientific Research Applications

Synthesis and Chemical Reactivity

The study of the synthesis and reactivity of related compounds, such as N-(2,4-dinitrophenyl)-5-phenyl-2H-1,2,3-triazol-4-ylurea, has been quantitatively studied, highlighting the potential for similar compounds to undergo specific rearrangements and providing insight into the structural influences on reactivity and stability of the final products (Cosimelli et al., 2001).

Azole Coupling Products

Research into the reaction of azo coupling with aromatic amines, resulting in N-substituted azoles, provides foundational knowledge for the synthesis and potential applications of azole derivatives, including triazole compounds. This research outlines the formation of stable azo and triazene derivatives, which are relevant to the synthesis of N-(2,4-difluorophenyl)-3-nitro-4-(1H-1,2,4-triazol-1-yl)benzenecarboxamide (Pr̆ikryl et al., 2007).

Novel Antifungal Agents

The process development of Voriconazole, a novel broad-spectrum triazole antifungal agent, involves the synthesis of related triazole compounds. This research emphasizes the significance of stereochemistry and the potential therapeutic applications of triazole derivatives, suggesting possible biomedical research applications for similar compounds (Butters et al., 2001).

Thermal Stability and Energetic Materials

The evaluation of thermal stability and acoustic fingerprint spectra of energetic 1,2,4-triazoles based on bond lengths of chemical substituents uses a pulsed photoacoustic technique. This research indicates that similar compounds could have applications in the development of propellants and explosives, showcasing the importance of structural analysis in determining material properties (Rao et al., 2016).

Mechanism of Action

While the mechanism of action for the specific compound isn’t available, it’s worth noting that triazole derivatives have been studied for their anticancer properties. They have shown promising cytotoxic activity against various cancer cell lines.